Cas no 162213-00-5 (3-Hexanol, 4-amino-3-ethyl-5-methyl-, (4S)-)
162213-00-5 structure
Product Name:3-Hexanol, 4-amino-3-ethyl-5-methyl-, (4S)-
CAS No:162213-00-5
MF:C9H21NO
MW:159.269142866135
CID:1342270
Update Time:2024-08-17
3-Hexanol, 4-amino-3-ethyl-5-methyl-, (4S)- Chemical and Physical Properties
Names and Identifiers
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- 3-Hexanol, 4-amino-3-ethyl-5-methyl-, (4S)-
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- Inchi: 1S/C9H21NO/c1-5-9(11,6-2)8(10)7(3)4/h7-8,11H,5-6,10H2,1-4H3/t8-/m0/s1
- InChI Key: NGTZZLFIMHYSSJ-QMMMGPOBSA-N
- SMILES: CCC(CC)(O)[C@@H](N)C(C)C
Computed Properties
- Exact Mass: 159.16243
Experimental Properties
- Density: 0.889±0.06 g/cm3(Predicted)
- Boiling Point: 249.7±13.0 °C(Predicted)
- PSA: 46.25
- pka: 12.96±0.50(Predicted)
3-Hexanol, 4-amino-3-ethyl-5-methyl-, (4S)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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